75-03-6

Iodoethane

In Stock

• CAS RN:
• 75-03-6

• Formula:
• C2H5I
  CH3CH2I
  C2H6I-

• InChI:
• InChI=1S/C2H5I/c1-2-3/h2H2,1H3

• InChIKey:
• HVTICUPFWKNHNG-UHFFFAOYSA-N

• Iodoethane is an iodoalkane that is ethane substituted by an iodo group. It derives from a hydride of an ethane.

1,1,6-Trimethyltetralin

In Stock

• CAS RN:
• 475-03-6

• Formula:
• C13H18

• InChI:
• InChI=1S/C13H18/c1-10-6-7-12-11(9-10)5-4-8-13(12,2)3/h6-7,9H,4-5,8H2,1-3H3

• InChIKey:
• LTMQZVLXCLQPCT-UHFFFAOYSA-N

• 1,1,6-trimethyltetralin is a member of the class of tetralins that is tetralin substituted by methyl groups at positions 1, 1 and 6 respectively. It has a role as a metabolite. It is a member of tetralins and an ortho-fused bicyclic hydrocarbon. It derives from a hydride of a tetralin.
  Alpha-Ionene, also known as A-ionene, belongs to the class of organic compounds known as tetralins. These are polycyclic aromatic compounds containing a tetralin moiety, which consists of a benzene fused to a cyclohexane. Alpha-Ionene is considered to be a practically insoluble (in water) and relatively neutral molecule. Within the cell, Alpha-ionene is primarily located in the membrane (predicted from logP). Alpha-Ionene can be biosynthesized from tetralin. Outside of the human body, Alpha-ionene can be found in carrot and wild carrot. This makes Alpha-ionene a potential biomarker for the c...

Tetrazolo[1,5-a]pyrimidine

In Stock

• CAS RN:
• 275-03-6

• Formula:
• C4H3N5

• InChI:
• InChI=1S/C4H3N5/c1-2-5-4-6-7-8-9(4)3-1/h1-3H

• InChIKey:
• ZDGQAVFYXBCIKB-UHFFFAOYSA-N

• Tetrazolo[1,5-a]pyrimidine, also known as Tetrazolo[1,5-a]pyrimidine, is a useful research compound. Its molecular formula is C4H3N5 and its molecular weight is 121.1 g/mol. The purity is usually 95%.

3-methyl-1-{[3-(trifluoromethyl)phenyl]amino}pyrido[1,2-a]benzimidazole-4-carbonitrile

In Stock

• CAS RN:
• 5875-03-6

• Formula:
• C20H13F3N4

• InChI:
• InChI=1S/C20H13F3N4/c1-12-9-18(25-14-6-4-5-13(10-14)20(21,22)23)27-17-8-3-2-7-16(17)26-19(27)15(12)11-24/h2-10,25H,1H3

• InChIKey:
• ZCJZCEGEDVIXLA-UHFFFAOYSA-N

• 3-methyl-1-{[3-(trifluoromethyl)phenyl]amino}pyrido[1,2-a]benzimidazole-4-carbonitrile is a useful research compound. Its molecular formula is C20H13F3N4 and its molecular weight is 366.3 g/mol. The purity is usually 95%.

4-Pentynyl methanesulfonate

In Stock

• CAS RN:
• 68275-03-6

• Formula:
• C6H10O3S

• InChI:
• InChI=1S/C6H10O3S/c1-3-4-5-6-9-10(2,7)8/h1H,4-6H2,2H3

• InChIKey:
• ZKCDAGCMMFDKFX-UHFFFAOYSA-N

• 4-Pentynyl methanesulfonate is a useful research compound. Its molecular formula is C6H10O3S and its molecular weight is 162.21 g/mol. The purity is usually 95%.

14-Methoxymetopon

• CAS RN:
• 131575-03-6

• Formula:
• C19H23NO4

• InChI:
• InChI=1S/C19H23NO4/c1-17-14(22)6-7-19(23-3)13-10-11-4-5-12(21)16(24-17)15(11)18(17,19)8-9-20(13)2/h4-5,13,21H,6-10H2,1-3H3/t13-,17+,18+,19-/m1/s1

• InChIKey:
• DENICFHULARDRG-WEZQJLTASA-N

• 14-Methoxymetopon, also known as 14-Methoxymetopon, is a useful research compound. Its molecular formula is C19H23NO4 and its molecular weight is 329.4 g/mol. The purity is usually 95%.

N-(4-cyanophenyl)-3-(5-methylfuran-2-yl)propanamide

In Stock

• CAS RN:
• 327075-03-6

• Formula:
• C15H14N2O2

• InChI:
• InChI=1S/C15H14N2O2/c1-11-2-7-14(19-11)8-9-15(18)17-13-5-3-12(10-16)4-6-13/h2-7H,8-9H2,1H3,(H,17,18)

• InChIKey:
• FVKHGFOIJYGNQO-UHFFFAOYSA-N

• N-(4-cyanophenyl)-3-(5-methylfuran-2-yl)propanamide is a useful research compound. Its molecular formula is C15H14N2O2 and its molecular weight is 254.289. The purity is usually 95%.

(E)-2-cyano-3-[3-methoxy-4-[(4-methylphenyl)methoxy]phenyl]-N-(2,4,6-trimethylphenyl)prop-2-enamide

Usually In Stock

• CAS RN:
• 380475-03-6

• Formula:
• C28H28N2O3

• InChI:
• InChI=1S/C28H28N2O3/c1-18-6-8-22(9-7-18)17-33-25-11-10-23(15-26(25)32-5)14-24(16-29)28(31)30-27-20(3)12-19(2)13-21(27)4/h6-15H,17H2,1-5H3,(H,30,31)/b24-14+

• InChIKey:
• ZFOMHKASTIHAHD-UHFFFAOYSA-N

• (E)-2-cyano-3-[3-methoxy-4-[(4-methylphenyl)methoxy]phenyl]-N-(2,4,6-trimethylphenyl)prop-2-enamide is a useful research compound. Its molecular formula is C28H28N2O3 and its molecular weight is 440.543. The purity is usually 95%.

5-Fluoro-2-piperidin-3-yl-1H-benzoimidazole

In Stock

• CAS RN:
• 885275-03-6

• Formula:
• C12H14FN3

• InChI:
• InChI=1S/C12H14FN3/c13-9-3-4-10-11(6-9)16-12(15-10)8-2-1-5-14-7-8/h3-4,6,8,14H,1-2,5,7H2,(H,15,16)

• InChIKey:
• HSGAEPTYDKJILR-UHFFFAOYSA-N

• 5-Fluoro-2-piperidin-3-yl-1H-benzoimidazole is a useful research compound. Its molecular formula is C12H14FN3 and its molecular weight is 219.26 g/mol. The purity is usually 95%.

2,4-Difluoro-2'-pyrrolidinomethyl benzophenone

In Stock

• CAS RN:
• 898775-03-6

• Formula:
• C18H17F2NO

• InChI:
• InChI=1S/C18H17F2NO/c19-14-7-8-16(17(20)11-14)18(22)15-6-2-1-5-13(15)12-21-9-3-4-10-21/h1-2,5-8,11H,3-4,9-10,12H2

• InChIKey:
• DCJLKQSQWINJMH-UHFFFAOYSA-N

• 2,4-Difluoro-2'-pyrrolidinomethyl benzophenone is a useful research compound. Its molecular formula is C18H17F2NO and its molecular weight is 301.3 g/mol. The purity is usually 95%.

4-methoxy-N-(4-(6-methoxyimidazo[1,2-b]pyridazin-2-yl)phenyl)-2,5-dimethylbenzenesulfonamide

In Stock

• CAS RN:
• 953175-03-6

• Formula:
• C22H22N4O4S

• InChI:
• InChI=1S/C22H22N4O4S/c1-14-12-20(15(2)11-19(14)29-3)31(27,28)25-17-7-5-16(6-8-17)18-13-26-21(23-18)9-10-22(24-26)30-4/h5-13,25H,1-4H3

• InChIKey:
• LPVZPOYJQQLXAV-UHFFFAOYSA-N

• 4-methoxy-N-(4-(6-methoxyimidazo[1,2-b]pyridazin-2-yl)phenyl)-2,5-dimethylbenzenesulfonamide is a useful research compound. Its molecular formula is C22H22N4O4S and its molecular weight is 438.5 g/mol. The purity is usually 95%.

6-Bromo-3-(3,4-dimethoxyphenyl)-4-phenylchromen-2-one

In Stock

• CAS RN:
• 720675-03-6

• Formula:
• C23H17BrO4

• InChI:
• InChI=1S/C23H17BrO4/c1-26-19-10-8-15(12-20(19)27-2)22-21(14-6-4-3-5-7-14)17-13-16(24)9-11-18(17)28-23(22)25/h3-13H,1-2H3

• InChIKey:
• IGGZIMRGVVCHEH-UHFFFAOYSA-N

• 6-Bromo-3-(3,4-dimethoxyphenyl)-4-phenylchromen-2-one is a useful research compound. Its molecular formula is C23H17BrO4 and its molecular weight is 437.3 g/mol. The purity is usually 95%.

Acetic acid, chloro-, 5-methyl-2-(1-methyl-1-phenylethyl)cyclohexyl ester, 1S-(1.alpha.,2.beta.,5.be

• CAS RN:
• 107675-03-6

• Formula:
• C9H9NOS

• Acetic acid, chloro-, 5-methyl-2-(1-methyl-1-phenylethyl)cyclohexyl ester, 1S-(1.alpha.,2.beta.,5.be, also known as Acetic acid, chloro-, 5-methyl-2-(1-methyl-1-phenylethyl)cyclohexyl ester, 1S-(1.alpha.,2.beta.,5.be, is a useful research compound. Its molecular formula is C9H9NOS. The purity is usually 95%.

4-Bromo-6-(2,5-dichlorophenyl)pyrimidine

In Stock

• CAS RN:
• 1598275-03-6

• Formula:
• C10H5BrCl2N2

• InChI:
• InChI=1S/C10H5BrCl2N2/c11-10-4-9(14-5-15-10)7-3-6(12)1-2-8(7)13/h1-5H

• InChIKey:
• UEBICUSJTRECMC-UHFFFAOYSA-N

• 4-Bromo-6-(2,5-dichlorophenyl)pyrimidine is a useful research compound. Its molecular formula is C10H5BrCl2N2 and its molecular weight is 303.97 g/mol. The purity is usually 95%.

1-(4-Fluorobenzyl)-2-(piperidin-4-yl)-1H-benzo[d]imidazole hydrochloride

In Stock

• CAS RN:
• 1420975-03-6

• Formula:
• C19H21ClFN3

• InChI:
• InChI=1S/C19H20FN3.ClH/c20-16-7-5-14(6-8-16)13-23-18-4-2-1-3-17(18)22-19(23)15-9-11-21-12-10-15;/h1-8,15,21H,9-13H2;1H

• InChIKey:
• NDJRJWSLOJNDGT-UHFFFAOYSA-N

• 1-(4-Fluorobenzyl)-2-(piperidin-4-yl)-1H-benzo[d]imidazole hydrochloride is a useful research compound. Its molecular formula is C19H21ClFN3 and its molecular weight is 345.8 g/mol. The purity is usually 95%.

2-Bromo-6,6-dimethyl-1-heptene

Usually In Stock

• CAS RN:
• 1378875-03-6

• Formula:
• C9H17Br

• InChI:
• InChI=1S/C9H17Br/c1-8(10)6-5-7-9(2,3)4/h1,5-7H2,2-4H3

• InChIKey:
• LGMSMOZGTVRSQZ-UHFFFAOYSA-N

• 2-Bromo-6,6-dimethyl-1-heptene is a useful research compound. Its molecular formula is C9H17Br and its molecular weight is 205.139. The purity is usually 95%.

1-((1R,5S)-8-azabicyclo[3.2.1]oct-2-en-8-yl)-3-(2-chloro-6-fluorophenyl)propan-1-one

In Stock

• CAS RN:
• 1797875-03-6

• Formula:
• C16H17ClFNO

• InChI:
• InChI=1S/C16H17ClFNO/c17-14-5-2-6-15(18)13(14)9-10-16(20)19-11-3-1-4-12(19)8-7-11/h1-3,5-6,11-12H,4,7-10H2

• InChIKey:
• ZPDSITXZEQEKDG-UHFFFAOYSA-N

• 1-((1R,5S)-8-azabicyclo[3.2.1]oct-2-en-8-yl)-3-(2-chloro-6-fluorophenyl)propan-1-one is a useful research compound. Its molecular formula is C16H17ClFNO and its molecular weight is 293.77. The purity is usually 95%.

Tert-butyl (2R,5S)-5-(methoxymethyl)pyrrolidine-2-carboxylate

Usually In Stock

• CAS RN:
• 2248275-03-6

• Formula:
• C11H21NO3

• InChI:
• InChI=1S/C11H21NO3/c1-11(2,3)15-10(13)9-6-5-8(12-9)7-14-4/h8-9,12H,5-7H2,1-4H3/t8-,9+/m0/s1

• InChIKey:
• XWGQEKXMYRIHTC-DTWKUNHWSA-N

• Tert-butyl (2R,5S)-5-(methoxymethyl)pyrrolidine-2-carboxylate is a useful research compound. Its molecular formula is C11H21NO3 and its molecular weight is 215.293. The purity is usually 95%.

1-[1-(5-Fluoropyrimidin-4-yl)piperidin-4-yl]pyrrolidin-3-ol

Usually In Stock

• CAS RN:
• 2379975-03-6

• Formula:
• C13H19FN4O

• InChI:
• InChI=1S/C13H19FN4O/c14-12-7-15-9-16-13(12)17-4-1-10(2-5-17)18-6-3-11(19)8-18/h7,9-11,19H,1-6,8H2

• InChIKey:
• JKXZSPRQNWBHPR-UHFFFAOYSA-N

• 1-[1-(5-Fluoropyrimidin-4-yl)piperidin-4-yl]pyrrolidin-3-ol is a useful research compound. Its molecular formula is C13H19FN4O and its molecular weight is 266.32. The purity is usually 95%.

5-fluoro-2-piperidin-3-yl-1H-benzimidazole dihydrochloride

• CAS RN:
• 1158245-62-5; 885275-03-6

• Formula:
• C12H16Cl2FN3

• InChI:
• InChI=1S/C12H14FN3.2ClH/c13-9-3-4-10-11(6-9)16-12(15-10)8-2-1-5-14-7-8;;/h3-4,6,8,14H,1-2,5,7H2,(H,15,16);2*1H

• InChIKey:
• WBFAWDMABORSAK-UHFFFAOYSA-N

• 5-fluoro-2-piperidin-3-yl-1H-benzimidazole dihydrochloride is a useful research compound. Its molecular formula is C12H16Cl2FN3 and its molecular weight is 292.18. The purity is usually 95%.